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Compound of Interest

Compound Name:
2-Methoxyquinoline-7-carboxylic

acid

CAS No.: 1374258-40-8

Cat. No.: B3338882

Get Quote

Executive Summary & Chemical Profile
2-Methoxyquinoline-7-carboxylic acid is a highly specialized heterocyclic building block. It is

prominently utilized in advanced medicinal chemistry workflows, including the synthesis of

acetyl-CoA carboxylase inhibitors for metabolic disorder therapies 1. Because it integrates an

aromatic quinoline core with a reactive carboxylic acid moiety, handling this compound requires

strict adherence to specialized safety protocols to mitigate risks of dermal irritation, ocular

toxicity, and respiratory sensitization 2.

Quantitative Data & Physicochemical Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3338882#bc-rfq
https://www.benchchem.com/product/b3338882/docs?utm_src=pdf-body#advanced-laboratory-safety-operational-guide-2-methoxyquinoline-7-carboxylic-acid
https://patents.google.com/patent/US8993586B2/en
https://www.keyorganics.net/app/uploads/sds/2Y-0931_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3338882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name 2-Methoxyquinoline-7-carboxylic acid

CAS Number 1374258-40-8 3

Molecular Formula C11H9NO3

Molecular Weight 203.19 g/mol

Physical State Solid (Crystalline Powder)

GHS Hazard Classification
Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT

SE 3 (H335) 4

Solubility Profile
Soluble in polar aprotic solvents (DMSO, DMF);

poorly soluble in water

Hazard Causality & Scientific Justification (E-E-A-T)
Understanding the why behind safety protocols ensures higher compliance and situational

awareness in the laboratory.

Ocular and Mucosal Irritation (H319 / H335): The carboxylic acid functional group acts as a

proton donor. Upon contact with the aqueous environment of the eyes or respiratory mucosa,

it causes a rapid, localized drop in pH, leading to acute irritation and potential tissue damage

4.

Dermal Penetration (H315): While the powder form poses a surface-level irritation risk, the

hazard profile changes drastically when the compound is dissolved. The methoxy-substituted

quinoline ring is highly lipophilic. If dissolved in a permeation-enhancing solvent like Dimethyl

Sulfoxide (DMSO), the compound can bypass the stratum corneum, carrying the acidic

moiety directly into living dermal tissues.

Aerosolization Risk: As a finely milled crystalline powder, static buildup during transfer can

cause the particles to aerosolize, significantly increasing the risk of inhalation (STOT SE 3)

2.
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Figure 1: Logical mapping of chemical hazards to required Personal Protective Equipment.

Personal Protective Equipment (PPE) Matrix
Do not rely on standard latex. The following PPE is mandatory for handling 2-
Methoxyquinoline-7-carboxylic acid:
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PPE Category Specification Scientific Justification

Hand Protection
Double-layered Nitrile Gloves

(EN 374 compliant)

Nitrile provides superior

resistance to solid organic

acids. Critical: If handling the

compound in DMSO/DMF,

change gloves immediately

upon contact, as these

solvents degrade nitrile rapidly.

Eye Protection
Indirect Vented Safety Goggles

(ANSI Z87.1)

Standard safety glasses are

insufficient. Indirect venting

prevents airborne powder from

bypassing the lenses and

reacting with ocular fluid.

Respiratory
N95/P100 Particulate

Respirator

Required if weighing outside of

a certified fume hood to

prevent inhalation of

aerosolized micro-particles.

Body Protection
Flame-retardant lab coat

(buttoned)

Prevents accumulation of

powder on personal clothing.

Operational Workflow & Handling Protocol
This protocol is designed as a self-validating system to ensure maximum safety during the

handling of quinoline derivatives.

Phase 1: Pre-Operation Setup
Environmental Check: Ensure the laboratory relative humidity is above 40%. Causality: Low

humidity exacerbates the electrostatic flyaway of fine organic powders.

Ventilation Validation: Verify the chemical fume hood has a face velocity of 80–120 feet per

minute (fpm).

Phase 2: Weighing and Dispensing
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Static Mitigation: Pass a piezoelectric anti-static gun over the weighing boat and the sealed

chemical container.

Self-Validation Check: Carefully open the container and hover a stainless-steel micro-spatula

1 cm above the powder. Validation: If the powder jumps to the spatula, static is still present.

Re-apply the anti-static gun before proceeding to prevent aerosolization.

Transfer: Weigh the required mass (e.g., for SAR library synthesis) using slow, deliberate

movements to prevent air currents from disrupting the powder.

Containment: Cap the weighing vessel immediately after the desired mass is achieved

before moving it out of the fume hood.

Phase 3: Solubilization (If applicable)
Solvent Addition: Add aprotic solvents (e.g., DMSO, DMF) slowly down the side of the

reaction vessel to prevent the powder from being ejected by trapped air bubbles.

Exothermic Monitoring: While carboxylic acid dissolutions are generally mildly endothermic

or neutral, monitor for unexpected heat generation if basic catalysts (e.g., DIPEA, TEA) are

added concurrently.
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Figure 2: Step-by-step operational workflow for handling 2-Methoxyquinoline-7-carboxylic
acid.

Spill Response & Disposal Plan
Immediate Spill Response (Solid Powder)

Isolate: Evacuate personnel from the immediate vicinity (1.5-meter radius).

Suppress: Do NOT dry sweep. Dry sweeping aerosolizes the quinoline derivative. Instead,

lightly mist the spill with a 70% Isopropanol/Water solution to bind the powder.

Collect: Use damp, absorbent pads to wipe up the bound powder. Place all contaminated

materials into a compatible, sealable hazardous waste container.
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Decontaminate: Wash the affected surface with a mild alkaline detergent to neutralize trace

carboxylic acid residues, followed by a final water rinse 2.

Waste Disposal Logistics
Solid Waste: Dispose of unused 2-Methoxyquinoline-7-carboxylic acid and contaminated

packaging in a solid hazardous waste drum designated for organic incineration.

Liquid Waste: If the compound is dissolved in organic solvents, route the waste to a non-

halogenated organic waste carboy (unless chlorinated solvents were used in the reaction).

Regulatory Compliance: Do not flush down the sink. Quinoline derivatives can be persistent

in aquatic environments and must be handled by an approved waste disposal facility 5.

References
US8993586B2 - N1/N2-lactam acetyl-CoA carboxylase inhibitors. Google Patents.
1374258-40-8 | 2-Methoxyquinoline-7-carboxylic acid. ChemScene.
Safety Data Sheet - Quinoline Carboxylic Acid. Key Organics.
4-Quinolinecarboxylic acid | C10H7NO2 | CID 10243. PubChem - NIH.
CAUTION SPECIMEN LABEL - Quinclorac. DoMyOwn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Advanced Laboratory Safety & Operational Guide: 2-
Methoxyquinoline-7-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3338882/docs#advanced-laboratory-safety-
operational-guide-2-methoxyquinoline-7-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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